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Abstract
This technical guide provides an in-depth analysis of the spectroscopic characteristics of

Phenol, 2-[[(4-fluorophenyl)imino]methyl]-, a Schiff base synthesized from salicylaldehyde

and 4-fluoroaniline. Schiff bases are a critical class of compounds known for their versatile

applications in catalysis, materials science, and as intermediates in pharmaceutical synthesis.

[1][2] This document is structured to serve as a practical reference for researchers, scientists,

and drug development professionals. It details the synthesis, and a thorough interpretation of

the Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR), Infrared (IR), and Mass Spectrometry

(MS) data essential for the structural elucidation and purity confirmation of this compound. We

delve into the causality behind experimental choices and provide validated, step-by-step

protocols for data acquisition, ensuring scientific integrity and reproducibility.
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Phenol, 2-[[(4-fluorophenyl)imino]methyl]-, also known as N-(4-fluorophenyl)salicylaldimine,

is an aromatic imine. This class of molecules is characterized by the azomethine (-C=N-)

group, which imparts unique electronic and structural properties.

Property Value

IUPAC Name 2-[[(4-fluorophenyl)imino]methyl]phenol

Synonyms N-(4-fluorophenyl)salicylaldimine

Molecular Formula C₁₃H₁₀FNO

Molecular Weight 215.22 g/mol

CAS Number 3453-93-2

Canonical SMILES C1=CC=C(C(=C1)C=NC2=CC=C(C=C2)F)O

InChI Key SFLIIXDISGPRLW-UHFFFAOYSA-N

The structure contains a phenolic hydroxyl group ortho to the imine linkage, a feature that

allows for strong intramolecular hydrogen bonding. This interaction is a dominant factor in its

spectroscopic and chemical behavior.

Scientific and Industrial Significance
Schiff bases are pivotal in coordination chemistry due to their ability to form stable complexes

with various metal ions.[3][4] The specific compound, Phenol, 2-[[(4-
fluorophenyl)imino]methyl]-, and its isomers are valuable as intermediates in the synthesis of

pharmaceuticals. For instance, the related para-isomer is a key building block for the

cholesterol-lowering drug Ezetimibe.[5][6] The presence of the fluorine atom can enhance

metabolic stability and binding affinity in biological systems, making fluorinated compounds like

this a subject of intense research in medicinal chemistry.[7]

The Imperative of Spectroscopic Characterization
Unambiguous structural confirmation is the bedrock of chemical research and development.

Techniques like NMR, IR, and MS provide a detailed "fingerprint" of a molecule. NMR reveals

the connectivity and chemical environment of atoms, IR identifies the functional groups

present, and MS determines the molecular weight and fragmentation patterns.[8] For a
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compound like N-(4-fluorophenyl)salicylaldimine, these techniques are not merely for

identification; they are essential for confirming the presence of the key imine linkage, verifying

the intramolecular hydrogen bonding, and ensuring isomeric purity.

Synthesis and Sample Preparation
Reaction Principle: Schiff Base Condensation
The synthesis of this compound is a classic example of a Schiff base condensation reaction. It

involves the nucleophilic addition of the primary amine (4-fluoroaniline) to the carbonyl carbon

of the aldehyde (salicylaldehyde), followed by the elimination of a water molecule to form the

imine. The reaction is typically catalyzed by a small amount of acid and performed in a solvent

like ethanol to facilitate the removal of water.

Salicylaldehyde
(2-Hydroxybenzaldehyde)

+

4-Fluoroaniline
Ethanol

Acid Catalyst
Reflux

Phenol, 2-[[(4-fluorophenyl)imino]methyl]-
(Target Compound)

+

Water
(H₂O)

Click to download full resolution via product page

Caption: Synthesis of the target Schiff base via acid-catalyzed condensation.
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Experimental Protocol for Synthesis
This protocol outlines a standard laboratory procedure for synthesizing and purifying the title

compound.

Reactant Preparation: In a 100 mL round-bottom flask, dissolve 10 mmol of salicylaldehyde

in 30 mL of absolute ethanol. Stir the solution using a magnetic stir bar.

Addition of Amine: To the stirring solution, add 10 mmol of 4-fluoroaniline. A color change and

slight warming may be observed.

Catalysis: Add 2-3 drops of glacial acetic acid to the mixture to catalyze the reaction.

Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately

78-80°C) for 2-3 hours. The progress of the reaction can be monitored using Thin Layer

Chromatography (TLC).

Isolation: After the reaction is complete, allow the mixture to cool to room temperature. The

product often crystallizes out of the solution. If not, cool the flask in an ice bath to induce

crystallization.

Purification: Collect the solid product by vacuum filtration and wash it with a small amount of

cold ethanol to remove unreacted starting materials.

Drying: Dry the purified yellow crystalline solid in a vacuum oven at 50°C. A typical yield is

85-95%. The melting point should be in the range of 179-183°C.[9]

Spectroscopic Analysis and Data Interpretation
The following sections provide an expert interpretation of the key spectroscopic data for

Phenol, 2-[[(4-fluorophenyl)imino]methyl]-. The data presented is based on established

principles and literature values for analogous structures.
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Caption: Numbering scheme for NMR assignment of the target compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure in

solution.[10] All spectra should be recorded in a deuterated solvent like CDCl₃ or DMSO-d₆,

with Tetramethylsilane (TMS) as an internal standard (0.00 ppm).[11]

The ¹H NMR spectrum provides information about the chemical environment and connectivity

of protons.

Expertise & Causality: The most diagnostic signal is the phenolic -OH proton. Its extreme

downfield shift is direct evidence of the strong intramolecular O-H···N hydrogen bond. This

bond holds the proton in a fixed position within the magnetic field, leading to significant

deshielding. The imine proton (-CH=N-) also appears in a distinct, uncoupled region. The

aromatic protons on both rings will exhibit splitting patterns (doublets, triplets) characteristic

of their substitution and coupling with adjacent protons.[12]

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~13.0 br s 1H -OH

Highly
deshielded
due to strong
intramolecular
H-bond with
imine N.

~8.60 s 1H H-7 (-CH=N-)

Imine proton,

singlet as it has

no adjacent

protons.

~7.4-7.6 m 2H H-4, H-6

Aromatic protons

on the phenol

ring.

~7.2-7.3 m 2H H-2', H-6'

Aromatic protons

adjacent to the

imine N on the

fluorophenyl ring.

~7.0-7.1 m 2H H-3', H-5'

Aromatic protons

adjacent to the

fluorine atom.

| ~6.8-7.0 | m | 2H | H-3, H-5 | Aromatic protons on the phenol ring. |

The ¹³C NMR spectrum indicates the number of unique carbon environments. For this

molecule, all 13 carbons are chemically distinct and should produce 13 signals.

Expertise & Causality: The imine carbon (C-7) is highly deshielded and appears significantly

downfield, a characteristic feature of sp² hybridized carbons double-bonded to nitrogen.[13]

The carbon attached to fluorine (C-4') will appear as a doublet due to strong one-bond

coupling (¹JC-F), which is definitive proof of the fluorine's position. Other carbons on the

fluorinated ring will also show smaller couplings (²JC-F, ³JC-F).[14]
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Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm) Assignment Rationale

~165.0 C-7 (>C=N)
Imine carbon, highly
deshielded.

~162.0 (d, ¹JC-F ≈ 245 Hz) C-4'

Carbon directly bonded to

fluorine, shows large C-F

coupling.

~161.0 C-2
Phenolic carbon bearing the -

OH group.

~148.0 C-1'
Ipso-carbon of the fluorophenyl

ring, attached to nitrogen.

~133.0 - 134.0 C-4, C-6 Aromatic CH carbons.

~122.0 (d, ²JC-F ≈ 22 Hz) C-2', C-6'

Carbons ortho to fluorine,

showing two-bond C-F

coupling.

~118.0 - 120.0 C-1, C-5 Aromatic carbons.

| ~116.0 (d, ³JC-F ≈ 8 Hz) | C-3', C-5' | Carbons meta to fluorine, showing three-bond C-F

coupling. |

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups within the molecule by detecting their

characteristic vibrational frequencies.

Expertise & Causality: The IR spectrum provides compelling evidence for the intramolecular

hydrogen bond. Instead of a sharp O-H stretch around 3300-3600 cm⁻¹ typical of free

phenols, a very broad absorption is observed at much lower wavenumbers (often centered

around 3000 cm⁻¹).[15][16] This broadening and shift are due to the hydrogen bond

weakening the O-H bond. The C=N stretch is a strong, sharp band that confirms the

formation of the Schiff base.[17]
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Table 3: Key IR Absorption Frequencies (Solid, KBr Pellet)

Wavenumber
(cm⁻¹)

Intensity Assignment Functional Group

~2500 - 3200 Broad, Medium O-H stretch
Intramolecularly H-
bonded Phenol

~3050 Medium C-H stretch Aromatic C-H

~1615 Strong C=N stretch Imine (Azomethine)

~1590, 1480 Strong C=C stretch Aromatic Ring

~1280 Strong C-O stretch Phenolic C-O

| ~1220 | Strong | C-F stretch | Aryl-Fluoride |

Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight and structural information based on the

mass-to-charge ratio (m/z) of the molecule and its fragments.

Expertise & Causality: The molecular ion peak ([M]⁺) should be observed at m/z

corresponding to the exact mass of the molecule (215.07). The fragmentation pattern is

dictated by the weakest bonds. Cleavage of the C-N single bond or the C=N double bond is

common in imines, leading to fragments that correspond to the original aldehyde and amine

components.[18]

Table 4: Predicted Mass Spectrometry Data (Electron Ionization, 70 eV)

m/z Proposed Fragment Formula

215 [M]⁺ (Molecular Ion) [C₁₃H₁₀FNO]⁺

214 [M-H]⁺ [C₁₃H₉FNO]⁺

121
[Salicylaldimine radical

cation]⁺
[C₇H₆NO]⁺
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| 95 | [Fluorophenyl cation]⁺ | [C₆H₄F]⁺ |

Standard Operating Procedures for Data Acquisition
To ensure high-quality, reproducible data, the following standardized protocols should be

followed.

General Spectroscopic Workflow

Synthesize & Purify
Compound

Prepare Sample
(Dissolve in solvent, make pellet, etc.)

Acquire Spectrum
(NMR, IR, or MS)

Process Data
(Fourier transform, baseline correction)

Interpret Spectrum
(Assign peaks, identify fragments)

Confirm Structure

Click to download full resolution via product page

Caption: A generalized workflow for spectroscopic analysis.
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Protocol for NMR Data Acquisition
Sample Preparation: Accurately weigh 5-10 mg of the purified compound and dissolve it in

~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

Instrument Setup: Use a 400 MHz or higher field NMR spectrometer. Tune and shim the

instrument to ensure optimal magnetic field homogeneity.

¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. A spectral width

of 16 ppm, an acquisition time of 2-3 seconds, and a relaxation delay of 2 seconds are

typical starting points.

¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A

wider spectral width (e.g., 240 ppm) and a longer acquisition time are required due to the

lower sensitivity and wider chemical shift range of ¹³C nuclei.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired Free Induction Decay (FID) signals using the instrument's software. Reference

the spectrum to the TMS signal at 0.00 ppm.

Protocol for FT-IR Data Acquisition
Sample Preparation (KBr Pellet): Mix ~1 mg of the compound with ~100 mg of dry,

spectroscopic grade KBr powder. Grind the mixture thoroughly in an agate mortar. Press the

powder into a transparent pellet using a hydraulic press.

Background Spectrum: Place no sample in the beam path and acquire a background

spectrum to account for atmospheric CO₂ and H₂O.

Sample Spectrum: Place the KBr pellet in the sample holder and acquire the spectrum.

Typically, 16-32 scans are co-added to improve the signal-to-noise ratio, with a resolution of

4 cm⁻¹.

Data Processing: The instrument software will automatically ratio the sample spectrum

against the background spectrum to produce the final transmittance or absorbance

spectrum.
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Protocol for Mass Spectrometry Data Acquisition
Sample Introduction: For Electron Ionization (EI-MS), a dilute solution of the sample in a

volatile solvent (e.g., methanol or dichloromethane) can be introduced via a direct insertion

probe.

Ionization: Use a standard EI energy of 70 eV. This energy is sufficient to cause ionization

and reproducible fragmentation.

Mass Analysis: Scan a mass range appropriate for the compound, for example, m/z 40-400,

to ensure detection of the molecular ion and key fragments.

Data Analysis: Identify the molecular ion peak. Propose structures for major fragment ions

and correlate them with the known structure of the molecule to confirm its identity.

Conclusion
The spectroscopic analysis of Phenol, 2-[[(4-fluorophenyl)imino]methyl]- provides a clear

and definitive confirmation of its molecular structure. The ¹H NMR spectrum is distinguished by

the significantly downfield-shifted phenolic proton, a direct result of strong intramolecular

hydrogen bonding. ¹³C NMR confirms the 13 unique carbon environments and definitively

places the fluorine atom via C-F coupling. IR spectroscopy validates the presence of key

functional groups, particularly the imine C=N bond and the hydrogen-bonded O-H group.

Finally, mass spectrometry confirms the molecular weight and provides a fragmentation pattern

consistent with the proposed structure. Together, these techniques form a self-validating

system, providing the high-confidence data required for advanced research and development

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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